N-(Hydroxymethyl)benzamide

• IUPAC Name: N-(hydroxymethyl)benzamide
• InChI: InChI=1S/C8H9NO2/c10-6-9-8(11)7-4-2-1-3-5-7/h1-5,10H,6H2,(H,9,11)
• InChI Key: UOUBPDZUBVJZOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCO
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID80211930
• Molecular Weight: 151.16 g/mol
• CAS No.: 6282-02-6

Description

N-(Hydroxymethyl)benzamide, also known as N-hydroxybenzamide, is an organic compound with the chemical formula C7H7NO2. It is a white crystalline solid with a pungent odor and is soluble in water, ethanol, and acetone. This compound is an important intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in the production of various polymers, as well as in the manufacture of various plastics and resins.

Scientific Research Applications

• Metabolism and Stability : N-(Hydroxymethyl)benzamide is a major metabolite of N-methylbenzamide in vitro and is identified as a urinary metabolite of N-methylbenzamide. Its stability has been studied, showing that it does not degrade to formaldehyde under certain conditions, which is important for its potential therapeutic use (Ross et al., 1983).

• Chemical Reactions and Hydrolysis : The compound undergoes specific-base catalyzed deprotonation of the hydroxyl group, followed by rate-determining loss of the benzamidate and generation of the aldehyde. Studies have found that amidic hydrolysis becomes competitive under certain conditions (Murphy et al., 2009).

• Application in Prodrug Design : It has been explored as a potential prodrug form for NH-acidic compounds. However, its high stability at physiological pH and temperature can limit its usefulness in this regard. Different N-hydroxyalkyl derivatives have been studied for their hydrolysis kinetics to improve prodrug design (Bundgaard & Buur, 1987).

• Kinetic Studies : The kinetics of its aqueous reaction have been investigated, showing specific acid and base catalysis with a first-order dependence on hydronium and hydroxide ions (Tenn et al., 2001).

• Pharmacological Implications : Studies on the decomposition kinetics of various N-α-hydroxyalkyl compounds derived from benzamide, in comparison to N-hydroxymethyl derivatives, have provided insights into their pharmacological applications (Bundgaard & Johansen, 1984).

• Biotransformation and Degradation : The biotransformation of N-hydroxymethylbenzamide in mouse liver preparations and isolated hepatocytes has been studied, providing insights into its metabolic pathways (Ross et al., 1983).

• Reaction with Phosphites : Research has also looked into its reactions with trialkyl phosphites, forming corresponding phosphonic esters (Ivanov et al., 1968).

Safety and Hazards

When handling N-(Hydroxymethyl)benzamide, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is recommended. It is also advised to ensure adequate ventilation and remove all sources of ignition.

Mechanism of Action

Target of Action

N-(Hydroxymethyl)benzamide is a chemical compound with the formula C8H9NO2

Mode of Action

The mode of action of this compound involves its interaction with its targets. It is suggested that this compound undergoes hydrolysis under basic conditions . The hydroxide-dependent reaction occurs via a specific-base catalyzed deprotonation of the hydroxyl group, followed by rate-determining loss of the benzamidate and generation of the aldehyde .

Biochemical Pathways

This compound is involved in the hydrolysis of amides . The hydrolysis of amides is a fundamental biochemical process that affects various pathways. In the case of this compound, the hydrolysis process becomes competitive under certain conditions, such as higher hydroxide concentrations

Pharmacokinetics

It is known that the compound’s properties can be modified using various prodrug strategies . These strategies aim to improve the physical, chemical, and biochemical properties of the compound, potentially enhancing its bioavailability.

Result of Action

The primary result of the action of this compound is the generation of an aldehyde through the hydrolysis of the amide group . This process can lead to various molecular and cellular effects, depending on the specific biochemical pathways involved.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the hydrolysis process becomes competitive under conditions of higher hydroxide concentrations . Therefore, the compound’s action can be significantly affected by the pH of the environment. Other factors, such as temperature and the presence of other chemical species, may also influence the compound’s action.

Biochemical Analysis

Biochemical Properties

N-(Hydroxymethyl)benzamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with metal ions, exhibiting effective metal chelating activity . This interaction is crucial in biochemical assays where metal ions play a role in enzyme catalysis or structural stability of proteins. Additionally, this compound has been studied for its antioxidant properties, where it participates in free radical scavenging and total antioxidant activities .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under physiological conditions, but its activity can decrease over time due to degradation . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, where prolonged exposure to the compound can lead to changes in cell viability and function.

Synthesis routes and methods I

Procedure details

The compound N-(hydroxymethyl)benzamide is prepared in 84% yield from benzamide and formaldehyde using the procedure described by Monti, Gazz. Chim., 50: 39 (1930).

Synthesis routes and methods II

Procedure details

Benzamide (25 g, 206 mmol), formaldehyde (37% aqueous, 70 mL, 890 mmol), and potassium carbonate (700 mg, 5 mmol) were mixed in 36 mL of water. The mixture was heated at 45° C. long enough to dissolve the reagents and then cooled to room temperature. The reaction was allowed to proceed for 48 hours when 1H NMR indicated that the reaction was complete. The reaction was diluted with about 500 mL of water and crystals began to form and were allowed to continue to form for 18 hours. The crystals were collected by vacuum filtration, washed with water, and vacuum dried at 40° C. The filtrate was extracted with ethyl acetate and the organic layer was dried over sodium sulfate, filtered, and evaporated to give a white solid which was also vacuum dried at 40°C. The lots were combined for a total of 29.0 g of title compound. 93%. 1H NMR consistent with title compound.